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Compound of Interest

Compound Name: Acid green 20

Cat. No.: B3273268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity and quality specifications

for research-grade Acid Green 20 (C.I. 20495; CAS 5850-39-5). Intended for researchers,

scientists, and professionals in drug development, this document outlines the key quality

parameters, analytical methodologies for characterization, and potential applications in

biological research.

Introduction to Acid Green 20
Acid Green 20 is a synthetic, water-soluble, green anionic dye belonging to the disazo class of

compounds. Its chemical structure, rich in aromatic rings and sulfonic acid groups, imparts its

characteristic color and solubility. While traditionally used in the textile and leather industries, its

fluorescent properties have garnered interest for potential applications in life sciences

research, including cellular imaging and staining. For research applications, particularly in

sensitive biological systems, stringent purity and quality control are paramount to ensure

experimental reproducibility and avoid confounding results due to contaminants.

Chemical and Physical Properties
A summary of the fundamental chemical and physical properties of Acid Green 20 is presented

in the table below.
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Property Specification

Common Name Acid Green 20

C.I. Name Acid Green 20

C.I. Number 20495

CAS Number 5850-39-5

Molecular Formula C₂₂H₁₆N₆Na₂O₇S₂

Molecular Weight 586.51 g/mol

Appearance Dark green to black powder

Solubility
Soluble in water, slightly soluble in ethanol,

insoluble in most organic solvents.[1][2]

Purity and Quality Specifications for Research-
Grade Acid Green 20
Ensuring the quality of research-grade Acid Green 20 involves the characterization of its purity

and the identification and quantification of potential impurities. The synthesis of Acid Green 20
involves a multi-step process, including diazotization and coupling reactions, which can

introduce various impurities.[1]

The manufacturing process typically involves the diazotization of p-nitroaniline, which is then

coupled with 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid (H acid). A second coupling

reaction is then carried out with diazotized aniline, followed by a reduction of the nitro group.[1]

Potential impurities may include unreacted starting materials, by-products from side reactions,

and residual reagents.

The following table outlines the recommended specifications for research-grade Acid Green
20.
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Parameter Specification
Recommended Test
Method

Dye Content ≥ 95%
UV-Vis Spectroscopy, HPLC-

DAD

Moisture Content ≤ 5% Karl Fischer Titration

Water Insolubles ≤ 0.2% Gravimetric Analysis

Residual Solvents To be reported
Headspace Gas

Chromatography (HS-GC)

Heavy Metals

Lead (Pb) ≤ 10 ppm
Inductively Coupled Plasma

Mass Spectrometry (ICP-MS)

Arsenic (As) ≤ 3 ppm ICP-MS

Mercury (Hg) ≤ 1 ppm ICP-MS

Cadmium (Cd) ≤ 1 ppm ICP-MS

Aromatic Amines Not detected
GC-MS or LC-MS after

reductive cleavage

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of Acid Green 20 quality. The

following section provides an overview of key experimental protocols.

High-Performance Liquid Chromatography with Diode-
Array Detection (HPLC-DAD) for Purity Assessment
HPLC-DAD is a powerful technique for separating and quantifying the main dye component

from its impurities.

Methodology:
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Instrumentation: A standard HPLC system equipped with a pump, autosampler, column

oven, and a diode-array detector.

Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is

suitable for separating azo dyes.

Mobile Phase: A gradient elution is typically employed.

Solvent A: 20 mM Ammonium acetate in water, pH 6.5

Solvent B: Acetonitrile

Gradient Program:

Time (min) % Solvent B

0 10

25 90

30 90

31 10

| 40 | 10 |

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 µL

Detection: The DAD should be set to acquire spectra over a range of 200-700 nm. The

chromatogram for quantification can be extracted at the maximum absorption wavelength

(λmax) of Acid Green 20.

Sample Preparation: Accurately weigh approximately 10 mg of Acid Green 20 and dissolve

it in 100 mL of the initial mobile phase composition to prepare a stock solution. Further

dilutions can be made as necessary.
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UV-Vis Spectroscopy for Dye Content and Spectral
Characterization
UV-Vis spectroscopy is a straightforward method for determining the dye content and

confirming the spectral properties of Acid Green 20.

Methodology:

Instrumentation: A calibrated UV-Vis spectrophotometer.

Solvent: Deionized water.

Procedure:

Prepare a stock solution of Acid Green 20 of a known concentration in deionized water.

Prepare a series of dilutions from the stock solution to create a calibration curve.

Measure the absorbance of each standard solution at the λmax of Acid Green 20.

Plot a calibration curve of absorbance versus concentration.

Measure the absorbance of the sample solution and determine the concentration using the

calibration curve. The dye content can then be calculated.

Spectral Scan: Perform a full wavelength scan from 200 to 800 nm to identify the λmax and

to check for the presence of any absorbing impurities.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Aromatic Amine Detection
The presence of certain aromatic amines, which can be formed by the reductive cleavage of

the azo bond, is a critical safety concern.

Methodology:

Sample Preparation (Reductive Cleavage): A sodium dithionite solution is typically used to

reduce the azo bond, releasing the constituent aromatic amines. The resulting amines are
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then extracted into an organic solvent (e.g., diethyl ether or toluene).

Instrumentation: A GC-MS system with a suitable capillary column (e.g., DB-5ms).

Oven Temperature Program: A temperature gradient is used to separate the various aromatic

amines.

Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode,

and the resulting mass spectra are compared to a library of known aromatic amines for

identification.

Visualizations
Logical Workflow for Quality Control of Research-Grade
Acid Green 20
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Caption: A logical workflow for the comprehensive quality control of research-grade Acid
Green 20.
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Applications in Research
While specific documented uses of Acid Green 20 in cellular biology or drug development are

not widespread in publicly available literature, its characteristics as a water-soluble, anionic,

and fluorescent dye suggest potential applications in several research areas:

Counterstaining: In histology and cytology, it could potentially be used as a counterstain to

provide contrast to primary stains.

Vital Staining: Depending on its membrane permeability and cytotoxicity, it might be explored

for vital staining of certain cellular compartments. Acidic dyes are sometimes used for

staining lysosomes.[3][4]

Fluorescent Probe Development: The fluorescent nature of Acid Green 20 makes it a

candidate for development into more specific fluorescent probes through chemical

modification.

Flow Cytometry: As a fluorescent dye, it could be investigated for its utility in flow cytometry

applications, provided its excitation and emission spectra are compatible with standard

instrument configurations.

Researchers should be aware that, as with any fluorescent dye, the spectral properties

(excitation and emission maxima, quantum yield, and photostability) of Acid Green 20 would

need to be thoroughly characterized in the intended experimental buffer system.

Conclusion
The quality and purity of reagents are fundamental to the integrity of scientific research. For a

compound like Acid Green 20, transitioning from an industrial dye to a research-grade tool

necessitates a rigorous quality control framework. This guide has outlined the key

specifications, analytical methodologies, and potential research applications for research-grade

Acid Green 20. By adhering to these guidelines, researchers can ensure the reliability and

reproducibility of their experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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